![molecular formula C9H9NO B6233673 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde CAS No. 1542944-19-3](/img/no-structure.png)
5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde
Overview
Description
“5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde” is a chemical compound. It is a derivative of cyclopenta[b]pyridine . The structure of a number of heterocycles obtained on their basis was studied by X-ray structural analysis .
Synthesis Analysis
The synthesis of cyclopenta[b]pyridine derivatives involves annulation of the pyridine ring to substituted cyclopentanone or to its enamine . A novel version of this type of synthesis based on the reaction of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, alkylating agents, and Et3N has been studied .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde involves the condensation of 2-cyanopyridine with cyclopentadiene followed by oxidation of the resulting cyclopentene to form the aldehyde.", "Starting Materials": [ "2-cyanopyridine", "cyclopentadiene", "oxidizing agent (e.g. Jones reagent)" ], "Reaction": [ "Add 2-cyanopyridine to a solution of cyclopentadiene in an inert solvent such as toluene or THF.", "Heat the reaction mixture to reflux for several hours to allow for the Diels-Alder reaction to occur.", "Cool the reaction mixture and extract the product with a suitable solvent such as ether or dichloromethane.", "Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Dissolve the resulting cyclopentene in a suitable solvent such as dichloromethane or chloroform.", "Add an oxidizing agent such as Jones reagent to the solution and stir at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable solvent.", "Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure to obtain the desired aldehyde product." ] } | |
CAS RN |
1542944-19-3 |
Product Name |
5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde |
Molecular Formula |
C9H9NO |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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